molecular formula C9H10INO B8293644 2,3-Dimethyl-1,3-benzoxazol-3-ium iodide CAS No. 5260-36-6

2,3-Dimethyl-1,3-benzoxazol-3-ium iodide

Cat. No.: B8293644
CAS No.: 5260-36-6
M. Wt: 275.09 g/mol
InChI Key: GXFFWWZGSFATBE-UHFFFAOYSA-M
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Description

2,3-Dimethyl-1,3-benzoxazol-3-ium iodide is a useful research compound. Its molecular formula is C9H10INO and its molecular weight is 275.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

5260-36-6

Molecular Formula

C9H10INO

Molecular Weight

275.09 g/mol

IUPAC Name

2,3-dimethyl-1,3-benzoxazol-3-ium;iodide

InChI

InChI=1S/C9H10NO.HI/c1-7-10(2)8-5-3-4-6-9(8)11-7;/h3-6H,1-2H3;1H/q+1;/p-1

InChI Key

GXFFWWZGSFATBE-UHFFFAOYSA-M

Canonical SMILES

CC1=[N+](C2=CC=CC=C2O1)C.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction of 26.6 g (0.2 mole) of 2-methylbenzoxazole and 34.6 g (0.24 mole) of methyl iodide was made in a sealed tube at 90° C. for a couple of hours. The resulted solid matters were pulverized and were then washed with acetone, so that the objective matter was obtained. The yield thereof was 50.4 g (91%).
Quantity
26.6 g
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reactant
Reaction Step One
Quantity
34.6 g
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reactant
Reaction Step One

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